5-methyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H10N4O3S/c1-7-5-9(16-19-7)11(17)13-12-15-14-10(18-12)6-8-3-2-4-20-8/h2-5H,6H2,1H3,(H,13,15,17)
• InChI Key: LYFRZDWWGUMEOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NN=C(O2)CC3=CC=CS3
• Molecular Formula: C12H10N4O3S
• Molecular Weight: 290.30 g/mol

Description

5-methyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)isoxazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Anticancer Activity

This compound has been synthesized as part of a series of isoxazole–carboxamide derivatives with promising applications in oncology. . The compound’s ability to inhibit cancer cell proliferation makes it a candidate for further research and development in cancer therapeutics.

Nano-Emulgel Drug Delivery

. This application is particularly relevant in the treatment of cancer, where targeted delivery can reduce side effects and improve efficacy.

Antifibrotic Properties

. This suggests its potential use in treating fibrotic conditions, which can lead to cirrhosis and liver failure.

Pharmacological Synthesis

The compound is part of a broader class of chemicals used in the synthesis of pharmacological agents. .

Biochemical Research

.

Fungicidal Activity

Derivatives of this compound have been explored for their fungicidal properties. .

Mechanism of Action

Target of Action

The primary targets of the compound “5-methyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)isoxazole-3-carboxamide” are cancer cells, specifically melanoma cells . The compound has been synthesized and evaluated for its antiproliferative activities against various kinds of cancer cell lines .

Mode of Action

The compound interacts with cancer cells, inducing cytotoxic effects that inhibit their proliferation

Biochemical Pathways

The compound affects the biochemical pathways involved in cell proliferation and survival, leading to the death of cancer cells

Pharmacokinetics

A nano-emulgel strategy has been used to improve the permeability of the compound into cancer cells, suggesting that the compound may have good bioavailability .

Result of Action

The compound has shown potent to moderate activities against various cancer cell lines, including B16F1, Colo205, and HepG2 . In particular, one derivative of the compound (referred to as compound 2e in the source) was found to be the most active against B16F1 melanoma cells, with an IC50 of 0.079 µM . The use of a nano-emulgel increased the potency of this molecule against the cancer cell line, reducing the IC50 to 0.039 µM .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the use of a nano-emulgel strategy can improve the compound’s permeability into cancer cells, enhancing its effectiveness . .